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Compound of Interest

Compound Name: Zatonacaftor

Cat. No.: B12394508 Get Quote

Disclaimer: Publicly available safety data for a compound specifically named "Zatonacaftor" is
limited. The following guidance is based on the safety data sheets (SDS) for Tezacaftor (VX-

661), a structurally related compound often used in combination therapies. Researchers should

always consult the specific safety data sheet provided with their product and perform a risk

assessment before handling any chemical.

This document provides essential safety and logistical information for handling Zatonacaftor in
a laboratory setting. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is critical to minimize exposure to

Zatonacaftor. The following table summarizes the recommended PPE for various handling

scenarios.
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Scenario Required Personal Protective Equipment

Handling Solid Compound

Gloves: Chemical-resistant nitrile gloves

(complying with ASTM D-6978-(05)-13

standard)[1]. Gown: Impervious, fire/flame

resistant lab coat or gown[2][3]. Eye Protection:

Tightly fitting safety goggles with side-shields

(conforming to EN 166 (EU) or NIOSH (US))[2]

[3]. Respiratory Protection: NIOSH-approved

N100 or CEN-approved FFP3 particulate

respirator, especially if dust formation is likely.

Preparing Solutions

Gloves: Chemical-resistant nitrile gloves. Gown:

Impervious lab coat or gown. Eye Protection:

Tightly fitting safety goggles with side-shields.

Respiratory Protection: Use within a certified

chemical fume hood.

Accidental Spill Cleanup

Gloves: Chemical-resistant nitrile gloves. Gown:

Impervious, disposable gown. Eye Protection:

Tightly fitting safety goggles with side-shields.

Respiratory Protection: Full-face supplied air

respirator if spill is large or in a poorly ventilated

area.

Experimental Protocols
Engineering Controls:

Always handle Zatonacaftor in a well-ventilated area.

Use a laboratory fume hood or other appropriate local exhaust ventilation to minimize

inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible.

Safe Handling Procedures:
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Avoid contact with skin and eyes.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where Zatonacaftor is handled.

Wash hands thoroughly after handling the compound.

Inspect gloves prior to use to ensure their integrity.

Disposal Plan
Waste Disposal:

Dispose of Zatonacaftor waste and contaminated materials in accordance with all federal,

state, and local regulations.

Excess and expired materials should be offered to a licensed hazardous material disposal

company.

The compound may be burned in a chemical incinerator equipped with an afterburner and

scrubber.

Contaminated Packaging:

Dispose of contaminated packaging in the same manner as the chemical waste.

Emergency Procedures
In Case of Skin Contact:

Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing and wash it before reuse.

Consult a physician if irritation develops or persists.

In Case of Eye Contact:
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Rinse cautiously with water for at least 15 minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Seek immediate medical attention.

In Case of Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

If breathing has stopped, give artificial respiration. Avoid mouth-to-mouth resuscitation.

Seek immediate medical attention.

In Case of Ingestion:

Rinse mouth with water.

Do NOT induce vomiting.

Never give anything by mouth to an unconscious person.

Call a physician or Poison Control Center immediately.

In Case of a Spill:

Evacuate personnel from the area.

Wear appropriate personal protective equipment as outlined in the table above.

Avoid breathing vapors, mist, or gas.

Prevent further leakage or spillage if it is safe to do so.

Cover the spill with an inert absorbent material (e.g., diatomite, universal binders).

Collect the absorbed material into a suitable container for disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the spill area thoroughly to remove residual contamination.

Risk Assessment

Personal Protective Equipment Selection

Verification

Start: Handling Zatonacaftor

Assess Task:
- Solid or Liquid?
- Scale of work?

- Potential for aerosol/dust?

Engineering Controls:
- Fume Hood

- Ventilated EnclosureHigh Risk of Inhalation

Hand Protection:
- Chemical Resistant Gloves

(e.g., Nitrile)All Handling Tasks

Eye Protection:
- Safety Goggles with Side Shields

All Handling Tasks

Body Protection:
- Lab Coat or Impervious Gown

All Handling Tasks

Respiratory Protection:
- N95/FFP2 or higher
(if dust/aerosol risk)

If dust/aerosols are generated
 outside of a fume hood

Review SDS and
Institutional Protocols Proceed with Work

Click to download full resolution via product page

Caption: PPE selection workflow for handling Zatonacaftor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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